Cas no 28291-71-6 (N-(propan-2-yl)-1,3-benzothiazol-2-amine)
28291-71-6 structure
Product Name:N-(propan-2-yl)-1,3-benzothiazol-2-amine
CAS No:28291-71-6
MF:C10H12N2S
MW:192.280680656433
CID:251998
PubChem ID:591712
Update Time:2025-09-20
N-(propan-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine,N-(1-methylethyl)-
- N-ISOPROPYL-1,3-BENZOTHIAZOL-2-AMINE
- 2-(iso-Butylamino)-benzothiazol
- 2-(iso-Propylamino)-benzothiazol
- 2-iso-Butylamino-benzthiazol
- 2-Isobutylamino-benzthiazol
- 2-Isopropylamino-benzothiazol
- AC1LBZGW
- AC1Q1PPO
- ben
- Benzothiazol-2-yl-isobutyl-amin
- Benzothiazol-2-yl-isobutyl-amine
- Benzothiazol-2-yl-isopropyl-amin
- benzothiazol-2-yl-isopropyl-amine
- CTK4F4054
- Enamine_003083
- HMS1402M03
- N-isobutylbenzo[d]thiazol-2-amine
- N-isopropylbenzo[d]thiazol-2-amine
- AKOS008961133
- 28291-71-6
- SCHEMBL11989036
- BB 0218478
- N-(propan-2-yl)-1,3-benzothiazol-2-amine
- EN300-86628
- N-propan-2-yl-1,3-benzothiazol-2-amine
-
- Inchi： 1S/C10H12N2S/c1-7(2)11-10-12-8-5-3-4-6-9(8)13-10/h3-7H,1-2H3,(H,11,12)
- InChI Key： DMIOFBJBVGKXEU-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1NC(C)C
Computed Properties
- Exact Mass: 192.07226
- Monoisotopic Mass: 192.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 285.0±23.0 °C at 760 mmHg
- Flash Point: 126.2±22.6 °C
- PSA: 24.92
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-(propan-2-yl)-1,3-benzothiazol-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(propan-2-yl)-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516118-1g |
N-Isopropylbenzo[d]thiazol-2-amine |
28291-71-6 | 97% | 1g |
$267 | 2024-07-28 | |
| TRC | T705623-25mg |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T705623-50mg |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T705623-250mg |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 250mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-86628-0.05g |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 0.05g |
$84.0 | 2023-02-11 | ||
| Enamine | EN300-86628-0.1g |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 0.1g |
$124.0 | 2023-02-11 | ||
| Enamine | EN300-86628-0.25g |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 0.25g |
$178.0 | 2023-02-11 | ||
| Enamine | EN300-86628-0.5g |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 0.5g |
$331.0 | 2023-02-11 | ||
| Enamine | EN300-86628-1.0g |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 1.0g |
$442.0 | 2023-02-11 | ||
| Enamine | EN300-86628-2.5g |
N-(propan-2-yl)-1,3-benzothiazol-2-amine |
28291-71-6 | 2.5g |
$866.0 | 2023-02-11 |
N-(propan-2-yl)-1,3-benzothiazol-2-amine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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